2-Chloro-6-(1-pyrrolidinylcarbonyl)pyrazine
Overview
Description
“2-Chloro-6-(1-pyrrolidinylcarbonyl)pyrazine” is a chemical compound with the CAS Number: 959241-31-7 . It has a molecular weight of 211.65 . This compound is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of “2-Chloro-6-(1-pyrrolidinylcarbonyl)pyrazine” is represented by the InChI Code: 1S/C9H10ClN3O/c10-8-6-11-5-7 (12-8)9 (14)13-3-1-2-4-13/h5-6H,1-4H2 . This indicates the presence of 9 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, and 1 oxygen atom in the molecule.Physical And Chemical Properties Analysis
“2-Chloro-6-(1-pyrrolidinylcarbonyl)pyrazine” is a solid at room temperature . It has a molecular weight of 211.65 .Scientific Research Applications
Synthesis and Derivative Formation
2-Chloro-6-(1-pyrrolidinylcarbonyl)pyrazine serves as a precursor for the synthesis of various pyrazine derivatives with potential applications in organic optoelectronics and pharmaceuticals. For instance, it has been used in the synthesis of pyrido[3,4-b]pyrazines, which are generated from 1,2-dicarbonyl compounds and 2-chloro-3,4-diaminopyridine, leading to regiosiomers with potential in drug development and materials science (Mederski et al., 2003). Similarly, amination reactions of dihalo-pyrrolopyrazines have been explored to synthesize 2-amino- or 3-amino-pyrrolopyrazines, which are precursors for dipyrrolopyrazine derivatives with promising optical and thermal properties for optoelectronic applications (Meti et al., 2017).
Heterocyclic Chemistry
The chemical has been instrumental in the study of heterocyclic chemistry, particularly in the synthesis and characterization of various heterocyclic compounds. Research has focused on exploring its role in the formation of pyrrole, pyrazine, and pyridine derivatives, which are significant in food chemistry for their odor properties and in the development of new materials with specific optical characteristics (Milić & Piletić, 1984).
Coordination Chemistry
2-Chloro-6-(1-pyrrolidinylcarbonyl)pyrazine also finds applications in coordination chemistry. For instance, iron(II) and cobalt(II) complexes involving tris-azinyl analogs of 2,2':6',2''-terpyridine have been synthesized, indicating the compound's utility in forming complexes that could have implications for material science and catalysis (Cook et al., 2013).
Antibacterial Activity
Its derivatives have been investigated for their antibacterial activity, particularly 1H-pyrazolo[3,4-b]pyrazine and -pyridine derivatives. These studies provide insights into the potential therapeutic applications of compounds synthesized from 2-chloro-6-(1-pyrrolidinylcarbonyl)pyrazine (Foks et al., 2005).
Safety and Hazards
properties
IUPAC Name |
(6-chloropyrazin-2-yl)-pyrrolidin-1-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN3O/c10-8-6-11-5-7(12-8)9(14)13-3-1-2-4-13/h5-6H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTLWXHNMPCCMKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CN=CC(=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10651007 |
Source
|
| Record name | (6-Chloropyrazin-2-yl)(pyrrolidin-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10651007 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-(1-pyrrolidinylcarbonyl)pyrazine | |
CAS RN |
959241-31-7 |
Source
|
| Record name | (6-Chloropyrazin-2-yl)(pyrrolidin-1-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10651007 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-6-(1-pyrrolidinylcarbonyl)pyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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